Cas no 2015425-32-6 (1,1,1,4,4,5,5-heptafluoropentan-2-amine)

• Product Name: 1,1,1,4,4,5,5-heptafluoropentan-2-amine
• CAS No: 2015425-32-6
• MF: C₅H₆F₇N
• MW: 213.096665859222
• CID: 5968048
• PubChem ID: 165691751
• Update Time: 2025-06-16

1,1,1,4,4,5,5-heptafluoropentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1,4,4,5,5-heptafluoropentan-2-amine
• EN300-1947356
• 2015425-32-6

• Inchi： 1S/C5H6F7N/c6-3(7)4(8,9)1-2(13)5(10,11)12/h2-3H,1,13H2
• InChI Key： ALEAJOMXCAFWJS-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 213.03884633g/mol
• Monoisotopic Mass: 213.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1,4,4,5,5-heptafluoropentan-2-amine

Introduction to 1,1,1,4,4,5,5-heptafluoropentan-2-amine (CAS No. 2015425-32-6)

1,1,1,4,4,5,5-heptafluoropentan-2-amine is a fluorinated amine derivative with a unique structural framework that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2015425-32-6, possesses a perfluorinated backbone that imparts distinct physicochemical properties, making it a valuable candidate for various applications in medicinal chemistry and material science. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and development.

The molecular structure of 1,1,1,4,4,5,5-heptafluoropentan-2-amine consists of a five-carbon chain with fluorine substituents at the 1st, 1st', 4th, 4th', 5th, and 5th' positions, along with an amine functional group at the 2nd position. This configuration results in a highly electronegative environment around the molecule, influencing its reactivity and interaction with biological targets. The compound’s high thermal stability and resistance to hydrolysis further underscore its potential as an intermediate in the synthesis of more complex molecules.

In recent years, fluorinated compounds have become increasingly prominent in pharmaceutical research due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. The fluorine atoms in 1,1,1,4,4,5,5-heptafluoropentan-2-amine contribute to its favorable pharmacokinetic profile by enhancing binding affinity to biological targets and reducing susceptibility to enzymatic degradation. These attributes make it a promising building block for the development of novel therapeutic agents.

One of the most compelling applications of 1,1,1,4,4,5,5-heptafluoropentan-2-amine is in the synthesis of bioactive molecules targeting neurological disorders. Recent studies have demonstrated its utility in generating fluorinated amine-based scaffolds that exhibit potent activity against enzymes involved in neurodegenerative diseases. For instance, researchers have leveraged this compound to develop inhibitors of acetylcholinesterase and butyrylcholinesterase, which are key targets in the treatment of Alzheimer’s disease. The fluorinated moiety enhances the binding affinity of these inhibitors to their respective enzymes by increasing hydrophobic interactions and reducing rotatable bonds.

The role of 1,1,1,4,4-pentafluoroethylamine, a structural analog of heptafluoropentan-2-amine, has been extensively studied in the context of antiviral drug development. Studies have shown that fluorinated amines can disrupt viral replication cycles by inhibiting essential viral enzymes or interfering with host-virus interactions. The unique electronic properties conferred by the perfluorinated group make these compounds particularly effective at binding to hydrophobic pockets within viral proteins. This has led to the exploration of heptafluoropentan-2-amine as a precursor for designing novel antiviral agents with improved efficacy and reduced toxicity.

Another area where heptafluoropentan-2-amine has shown promise is in the development of fluorinated ligands for metal-based therapeutics. Transition metal complexes are increasingly being utilized as anticancer agents due to their ability to generate reactive oxygen species that induce apoptosis in tumor cells. The introduction of fluorine atoms into these ligands can enhance their stability and bioavailability while improving their interaction with metal centers. For example， researchers have employed heptafluoropentan-2-amine to synthesize platinum(II) and ruthenium(II) complexes that exhibit potent antitumor activity with minimal side effects.

The synthesis of heptafluoropentan-2-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on perfluoroalkyl halides followed by reduction steps to introduce the amine functionality. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis process and improve efficiency. These synthetic methodologies highlight the compound’s versatility as a chemical intermediate in industrial-scale production.

The environmental impact of fluorinated compounds has been a subject of growing interest among researchers and regulatory agencies. While perfluorinated substances are known for their persistence in the environment， recent advancements in green chemistry have led to the development of more sustainable synthetic routes for heptafluoropentan-2-amine. These methods focus on reducing waste generation， minimizing energy consumption， and utilizing renewable feedstocks. Such innovations align with global efforts to develop eco-friendly chemical processes without compromising on performance or yield.

Future research directions for heptafluoropentan-2-amine include exploring its potential in drug discovery beyond neurological and antiviral applications. Its unique structural features make it an attractive candidate for developing treatments against other diseases such as cancer， inflammation， and infectious disorders. Additionally， computational modeling studies are being conducted to predict how modifications to its molecular structure can enhance its biological activity further. These efforts aim to accelerate the discovery pipeline by providing insights into rational drug design strategies.

In conclusion， 1， 1， 1， 4， 4， 5， 5 - heptafluoro - pentan - 2 - amine ( CAS No . 20154 -25 -32 -6) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research . Its distinctive structural characteristics ， combined with its favorable physicochemical properties ， position it as a cornerstone intermediate for synthesizing novel therapeutic agents . As scientific understanding advances ， it is anticipated that new applications will continue to emerge ， reinforcing its importance in both academic and industrial settings .